2-{benzyl[(oxolan-2-yl)methyl]amino}-N-(1-cyanocyclopentyl)acetamide

• IUPAC Name: 2-[benzyl(oxolan-2-ylmethyl)amino]-N-(1-cyanocyclopentyl)acetamide
• InChI: InChI=1S/C20H27N3O2/c21-16-20(10-4-5-11-20)22-19(24)15-23(14-18-9-6-12-25-18)13-17-7-2-1-3-8-17/h1-3,7-8,18H,4-6,9-15H2,(H,22,24)
• InChI Key: MEKIDENIZHPELD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C#N)NC(=O)CN(CC2CCCO2)CC3=CC=CC=C3
• Molecular Formula: C20H27N3O2
• Molecular Weight: 341.4 g/mol

Description

2-{benzyl[(oxolan-2-yl)methyl]amino}-N-(1-cyanocyclopentyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the treatment of various diseases.

Scientific Research Applications

Antibacterial Activities

A study explored the synthesis and antibacterial activities of 2-oxaisocephems, derivatives related to the structural class of 2-{benzyl[(oxolan-2-yl)methyl]amino}-N-(1-cyanocyclopentyl)acetamide. These compounds, characterized by specific substituents, demonstrated potent antibacterial activities against gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis, offering insights into their potential application in addressing antibiotic resistance (Tsubouchi, Tsuji, Yasumura, & Ishikawa, 1994).

Antitumor Activity

Another research avenue involves the synthesis and evaluation of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, including structures akin to this compound, for antitumor activity. Some of these compounds exhibited promising inhibitory effects on different cell lines, highlighting their potential in cancer therapy (Albratty, El-Sharkawy, & Alam, 2017).

Corrosion Inhibition

The chemical structure of interest also finds applications in materials science, particularly in the synthesis of compounds for corrosion inhibition. A study synthesized 2-(alkylsulfanyl)-N-(pyridin-2-yl)acetamide derivatives, showing promising results in protecting steel coupons in acidic and oil medium environments. This suggests potential industrial applications in protecting metals against corrosion (Yıldırım & Cetin, 2008).

Synthesis of Novel Heterocycles

Further research demonstrated the utility of thioureido-acetamides, potentially including structures similar to this compound, in synthesizing various heterocycles through one-pot cascade reactions. This work emphasizes the versatility of such compounds in organic synthesis, enabling the efficient creation of heterocyclic compounds with potential pharmaceutical applications (Schmeyers & Kaupp, 2002).